Cas no 237429-65-1 (1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)-)

1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)- structure
237429-65-1 structure
Product Name:1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)-
CAS No:237429-65-1
MF:C10H10N4
MW:186.21320104599
CID:245497
PubChem ID:22459205
Update Time:2025-04-19

1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)-
    • 1H-Benzimidazole-5-carbonitrile,2-(2-aminoethyl)- (9CI)
    • 2-(2-aminoethyl)-3H-benzimidazole-5-carbonitrile
    • 2-(2-aminoethyl)-1H-benzo[d]imidazole-5-carbonitrile
    • AB60680
    • 1H-Benzimidazole-5-carbonitrile,2-(2-aminoethyl)-(9CI)
    • 237429-65-1
    • SCHEMBL7655130
    • AKOS006302513
    • 2-(2-AMINOETHYL)-1H-1,3-BENZODIAZOLE-6-CARBONITRILE
    • Inchi: 1S/C10H10N4/c11-4-3-10-13-8-2-1-7(6-12)5-9(8)14-10/h1-2,5H,3-4,11H2,(H,13,14)
    • InChI Key: QWJIEYFYJVDCSP-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C#N)C=CC=2N=C1CCN

Computed Properties

  • Exact Mass: 186.0907
  • Monoisotopic Mass: 186.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 78.5Ų

Experimental Properties

  • PSA: 78.49

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